Methyl (4-chloro-1H-benzimidazol-2-yl)carbamate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Methyl (4-chloro-1H-benzimidazol-2-yl)carbamate is a chemical compound belonging to the benzimidazole class of heterocyclic aromatic compounds. Benzimidazoles are known for their diverse pharmacological activities, including antimicrobial, anticancer, antiviral, antiparasitic, antihypertensive, and anti-inflammatory properties
Preparation Methods
The synthesis of benzimidazole derivatives typically involves the condensation of o-phenylenediamine with formic acid or its equivalents, such as trimethyl orthoformate or carbondisulphide in an alkaline alcoholic solution . For Methyl (4-chloro-1H-benzimidazol-2-yl)carbamate, the synthetic route may involve the reaction of 4-chloro-o-phenylenediamine with methyl chloroformate under controlled conditions . Industrial production methods often employ similar synthetic routes but on a larger scale, with optimized reaction conditions to ensure high yield and purity.
Chemical Reactions Analysis
Methyl (4-chloro-1H-benzimidazol-2-yl)carbamate undergoes various chemical reactions, including:
Oxidation: This reaction can be facilitated by oxidizing agents such as hydrogen peroxide or potassium permanganate, leading to the formation of corresponding oxides.
Reduction: Reduction reactions typically involve reagents like sodium borohydride or lithium aluminum hydride, resulting in the formation of reduced derivatives.
Scientific Research Applications
Methyl (4-chloro-1H-benzimidazol-2-yl)carbamate has a wide range of scientific research applications:
Chemistry: It is used as an intermediate in the synthesis of various organic compounds and as a building block for more complex molecules.
Mechanism of Action
The mechanism of action of Methyl (4-chloro-1H-benzimidazol-2-yl)carbamate involves its interaction with tubulin proteins, inhibiting their polymerization into microtubules. This disruption of microtubule assembly affects cell division, leading to the malsegregation of chromosomes . The compound’s binding to tubulin proteins is a key factor in its biological activity, particularly its antiparasitic and anticancer effects .
Comparison with Similar Compounds
Methyl (4-chloro-1H-benzimidazol-2-yl)carbamate can be compared with other benzimidazole derivatives, such as:
Carbendazim: Another benzimidazole fungicide with similar antifungal properties but different molecular targets.
Albendazole: A benzimidazole derivative used as an antiparasitic agent, with a similar mechanism of action involving tubulin binding.
Thiabendazole: Known for its anthelmintic properties, it also targets tubulin proteins but has a broader spectrum of activity.
These compounds share structural similarities but differ in their specific applications and molecular targets, highlighting the unique properties of this compound.
Properties
CAS No. |
55214-28-3 |
---|---|
Molecular Formula |
C9H8ClN3O2 |
Molecular Weight |
225.63 g/mol |
IUPAC Name |
methyl N-(4-chloro-1H-benzimidazol-2-yl)carbamate |
InChI |
InChI=1S/C9H8ClN3O2/c1-15-9(14)13-8-11-6-4-2-3-5(10)7(6)12-8/h2-4H,1H3,(H2,11,12,13,14) |
InChI Key |
PVEBSCSOZIMBRB-UHFFFAOYSA-N |
Canonical SMILES |
COC(=O)NC1=NC2=C(N1)C=CC=C2Cl |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.